Cas no 668971-57-1 (3-Isoxazolecarboxylic acid, 5-(3-methoxyphenyl)-, ethyl ester)

• Product Name: 3-Isoxazolecarboxylic acid, 5-(3-methoxyphenyl)-, ethyl ester
• CAS No: 668971-57-1
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• MDL: MFCD11217218
• CID: 964859
• PubChem ID: 53439047
• Update Time: 2025-09-27

3-Isoxazolecarboxylic acid, 5-(3-methoxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(3-methoxyphenyl)-, ethyl ester
• 5-(3-METHOXYPHENYL)-3-ISOXAZOLECARBOXYLIC ACID ETHYL ESTER
• ethyl 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylate
• 668971-57-1
• MFCD11217218
• SY267673
• 3-isoxazolecarboxylic acid,5-(3-methoxyphenyl)-,ethyl ester
• DTXSID90701690
• Ethyl 5-(3-methoxyphenyl)isoxazole-3-carboxylate
• G78988

• MDL： MFCD11217218
• Inchi： 1S/C13H13NO4/c1-3-17-13(15)11-8-12(18-14-11)9-5-4-6-10(7-9)16-2/h4-8H,3H2,1-2H3
• InChI Key： IYVNNFAVPARPGW-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OCC)=N1)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 247.08449
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.56